3,4,5-Trimethoxybenzoic Acid 8-(Diethylamino)octyl Ester, Hydrochloride
3,4,5-Trimethoxybenzoic Acid 8-(Diethylamino)octyl Ester, Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
53464-72-5
VCID:
VC0014508
InChI:
InChI=1S/C22H37NO5.ClH/c1-6-23(7-2)14-12-10-8-9-11-13-15-28-22(24)18-16-19(25-3)21(27-5)20(17-18)26-4;/h16-17H,6-15H2,1-5H3;1H
SMILES:
CC[NH+](CC)CCCCCCCCOC(=O)C1=CC(=C(C(=C1)OC)OC)OC.[Cl-]
Molecular Formula:
C22H38ClNO5
Molecular Weight:
432 g/mol
3,4,5-Trimethoxybenzoic Acid 8-(Diethylamino)octyl Ester, Hydrochloride
CAS No.: 53464-72-5
Reference Standards
VCID: VC0014508
Molecular Formula: C22H38ClNO5
Molecular Weight: 432 g/mol
| CAS No. | 53464-72-5 |
|---|---|
| Product Name | 3,4,5-Trimethoxybenzoic Acid 8-(Diethylamino)octyl Ester, Hydrochloride |
| Molecular Formula | C22H38ClNO5 |
| Molecular Weight | 432 g/mol |
| IUPAC Name | diethyl-[8-(3,4,5-trimethoxybenzoyl)oxyoctyl]azanium;chloride |
| Standard InChI | InChI=1S/C22H37NO5.ClH/c1-6-23(7-2)14-12-10-8-9-11-13-15-28-22(24)18-16-19(25-3)21(27-5)20(17-18)26-4;/h16-17H,6-15H2,1-5H3;1H |
| Standard InChIKey | KFJZVXKPPQIYCG-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC)CCCCCCCCOC(=O)C1=CC(=C(C(=C1)OC)OC)OC.[Cl-] |
| Canonical SMILES | CC[NH+](CC)CCCCCCCCOC(=O)C1=CC(=C(C(=C1)OC)OC)OC.[Cl-] |
| Related CAS | 57818-92-5 (Parent) |
| Synonyms | TMB-8 |
| PubChem Compound | 150613 |
| Last Modified | Nov 11 2021 |
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